Cas no 1261792-45-3 (4-(Perfluorophenyl)picolinaldehyde)

• Product Name: 4-(Perfluorophenyl)picolinaldehyde
• CAS No: 1261792-45-3
• MF: C₁₂H₄F₅NO
• MW: 273.15828037262
• CID: 4914582
• Update Time: 2025-06-25

4-(Perfluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Perfluorophenyl)picolinaldehyde

• Inchi： 1S/C12H4F5NO/c13-8-7(5-1-2-18-6(3-5)4-19)9(14)11(16)12(17)10(8)15/h1-4H
• InChI Key： GMLPDCBWJWBLAQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CN=C(C=O)C=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 4-(Perfluorophenyl)picolinaldehyde

Introduction to 4-(Perfluorophenyl)picolinaldehyde (CAS No. 1261792-45-3)

4-(Perfluorophenyl)picolinaldehyde, identified by its CAS number 1261792-45-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of a perfluorinated aromatic ring and an aldehyde functional group, which collectively contribute to its unique chemical properties and potential applications.

The structure of 4-(Perfluorophenyl)picolinaldehyde consists of a benzene ring fully substituted with fluorine atoms, attached to a picoline backbone with an aldehyde group at the fourth position. This arrangement imparts exceptional stability and reactivity, making it a valuable intermediate in synthetic chemistry. The perfluorophenyl moiety enhances the compound's lipophilicity, while the aldehyde group provides a reactive site for further functionalization, enabling diverse chemical transformations.

In recent years, 4-(Perfluorophenyl)picolinaldehyde has been explored for its potential in pharmaceutical development. Its unique structural features make it a promising candidate for designing novel bioactive molecules. Specifically, the perfluoro group has been shown to influence the electronic properties of adjacent functional groups, potentially modulating biological activity. This has led to investigations into its role in drug design, particularly in the development of small-molecule inhibitors and probes for biochemical pathways.

One of the most compelling aspects of 4-(Perfluorophenyl)picolinaldehyde is its utility as a building block in medicinal chemistry. The aldehyde functionality allows for facile condensation reactions with various nucleophiles, enabling the synthesis of complex heterocyclic compounds. These derivatives have been investigated for their potential pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial properties. The perfluorophenyl ring further enhances these properties by improving metabolic stability and bioavailability.

The synthesis of 4-(Perfluorophenyl)picolinaldehyde presents unique challenges due to the stability and reactivity of the perfluorinated aromatic system. However, advances in synthetic methodologies have made it more accessible to researchers. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have streamlined the process, allowing for efficient production at scale. These advancements have opened new avenues for exploring the compound's applications in drug discovery and materials science.

In materials science, 4-(Perfluorophenyl)picolinaldehyde has been investigated for its potential use in advanced coatings and polymers. The perfluorinated aromatic ring imparts hydrophobicity and chemical resistance, making it ideal for applications where durability and stability are critical. Researchers have explored its incorporation into polymer matrices to enhance material performance, particularly in harsh environments such as extreme temperatures or corrosive conditions.

The compound's electronic properties also make it attractive for use in organic electronics. The perfluorophenyl ring can act as an electron-withdrawing moiety, influencing charge transport properties in organic semiconductors. This has led to studies on its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to modulate electronic characteristics could lead to improved device performance.

Epidemiological studies have begun to explore the biological significance of perfluoroalkyl substances (PFAS), which include compounds like 4-(Perfluorophenyl)picolinaldehyde. While these studies are still in their early stages, they suggest that PFAS compounds may have long-term effects on human health due to their persistence in the environment and resistance to degradation. Understanding these potential risks is crucial as researchers continue to explore their applications in pharmaceuticals and materials science.

The development of analytical methods for detecting and quantifying 4-(Perfluorophenyl)picolinaldehyde is also an area of active research. Techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are being refined to ensure accurate identification and measurement. These methods are essential for both industrial quality control and environmental monitoring.

In conclusion, 4-(Perfluorophenyl)picolinaldehyde strong>(CAS No. 1261792-45-3) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it valuable in pharmaceutical development, materials science, and organic electronics. As research continues to uncover new applications and understand its biological implications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.